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A Note on Executive Order 1428: Initial research indicates that the user's query regarding "EO
1428" and its relation to disposal procedures may be a misreference. The prominent and

relevant executive order in this context is Executive Order 14028, "Improving the Nation's

Cybersecurity," signed on May 12, 2021. This order does not address the disposal of chemical

or biological materials. Instead, it establishes comprehensive directives to strengthen the

cybersecurity of U.S. Federal Government networks and, by extension, the software supply

chain it relies upon.

This document provides essential logistical and operational information based on EO 14028,

tailored for researchers, scientists, and drug development professionals who handle sensitive

data and rely on secure software for their work.

Core Mandates of Executive Order 14028
Executive Order 14028 was enacted to modernize the nation's cybersecurity defenses in

response to increasingly sophisticated malicious cyber campaigns.[1] Its primary goals are to:

Enhance Information Sharing: Remove barriers that prevent IT service providers from

sharing threat information with government agencies.[2][3]

Modernize Federal Cybersecurity: Mandate the adoption of security best practices, including

a zero-trust architecture, multi-factor authentication, and data encryption.[2][3]
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Secure the Software Supply Chain: Establish baseline security standards for the

development of software sold to the government.[2][4]

Establish a Cyber Safety Review Board: Create a board to review and assess significant

cyber incidents, similar to the National Transportation Safety Board.[2][5]

Standardize Incident Response: Develop a standard playbook for federal agencies to

respond to cyber vulnerabilities and incidents.[2][3]

Data Presentation: Key Deadlines and Requirements
For organizations working with federal agencies, understanding the timelines and requirements

of EO 14028 is critical for compliance and partnership. The table below summarizes key

milestones established by the order.
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Requirement Mandate Details
Timeline from May

12, 2021

Relevant Section of

EO 14028

Cloud Security

Strategy

The Office of

Management and

Budget (OMB) must

develop a strategy to

accelerate the move

to secure cloud

services.

90 Days Section 3(c)

Zero Trust

Architecture

Federal agencies

must develop a plan

to implement a zero-

trust architecture.

60 Days Section 3(b)

Multi-Factor

Authentication &

Encryption

Federal agencies

must adopt multi-

factor authentication

and encryption for all

data at rest and in

transit.

180 Days Section 3(c)

Secure Software

Development

Framework (SSDF)

The National Institute

of Standards and

Technology (NIST)

must publish guidance

on secure software

development

practices.

60 Days Section 4(c)

Software Bill of

Materials (SBOM)

The Secretary of

Commerce, in

coordination with

NTIA, must publish

the minimum

elements for a

"Software Bill of

Materials."

60 Days Section 4(e)
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Incident Response

Playbook

The Department of

Homeland Security

(DHS) must develop a

standardized playbook

for cybersecurity

incident response.

120 Days Section 6(a)

Experimental Protocols: Methodology for Software
Security Verification
While EO 14028 does not outline "experimental" protocols in a scientific sense, it mandates a

rigorous verification methodology for software security. This protocol is essential for any

software developer, including those creating custom tools for research and drug development,

that provides services to the federal government.

Protocol for Secure Software Attestation:

Static Application Security Testing (SAST):

Objective: To analyze source code for security vulnerabilities before compilation.

Methodology: Integrate automated SAST tools into the development pipeline to scan for

common weaknesses (e.g., SQL injection, buffer overflows). All findings classified as

"critical" or "high" must be remediated before release.

Dynamic Application Security Testing (DAST):

Objective: To test the running application for vulnerabilities that may not be visible in the

source code.

Methodology: Conduct automated and manual DAST scans against a running instance of

the application in a test environment. This includes penetration testing and vulnerability

scanning.

Software Composition Analysis (SCA):
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Objective: To identify and inventory all open-source components and check for known

vulnerabilities.

Methodology: Utilize SCA tools to generate a Software Bill of Materials (SBOM). The

SBOM must be cross-referenced against vulnerability databases (e.g., NVD) to ensure no

vulnerable components are used.

Attestation of Conformance:

Objective: To provide formal assurance that the software was developed in accordance

with secure practices.

Methodology: The developer must provide a signed attestation that confirms adherence to

the secure development practices outlined by NIST. This may include providing evidence

from SAST, DAST, and SCA tools.

Mandatory Visualizations
The following diagrams illustrate key workflows and logical relationships described in Executive

Order 14028.
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Caption: EO 14028 Software Supply Chain Security Workflow.
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Caption: EO 14028 Incident Information Sharing Flow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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